Cas no 2137616-60-3 (3-(aminomethyl)-5-cyclopentyl-3-hydroxypentanoic acid)

• Product Name: 3-(aminomethyl)-5-cyclopentyl-3-hydroxypentanoic acid
• CAS No: 2137616-60-3
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5965086
• PubChem ID: 165789405
• Update Time: 2025-11-03

3-(aminomethyl)-5-cyclopentyl-3-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-5-cyclopentyl-3-hydroxypentanoic acid
• 2137616-60-3
• EN300-1131437

• Inchi： 1S/C11H21NO3/c12-8-11(15,7-10(13)14)6-5-9-3-1-2-4-9/h9,15H,1-8,12H2,(H,13,14)
• InChI Key： KVWUMROSLNVRKS-UHFFFAOYSA-N
• SMILES： OC(CN)(CC(=O)O)CCC1CCCC1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-(aminomethyl)-5-cyclopentyl-3-hydroxypentanoic acid

Comprehensive Overview of 3-(aminomethyl)-5-cyclopentyl-3-hydroxypentanoic acid (CAS No. 2137616-60-3)

3-(aminomethyl)-5-cyclopentyl-3-hydroxypentanoic acid (CAS No. 2137616-60-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound features a cyclopentyl group, a hydroxyl moiety, and an aminomethyl functional group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of small-molecule therapeutics targeting metabolic disorders and inflammatory diseases.

The compound's CAS number 2137616-60-3 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking in research and commercial applications. Its molecular structure, characterized by the presence of both hydrophilic (hydroxyl and carboxylic acid) and lipophilic (cyclopentyl) components, enhances its solubility profile, a key factor in drug formulation. Recent studies highlight its potential in modulating enzyme activity, particularly in pathways related to fatty acid metabolism and cellular signaling, aligning with current trends in precision medicine.

In the context of user-searched topics, 3-(aminomethyl)-5-cyclopentyl-3-hydroxypentanoic acid is often associated with queries such as "role of cyclopentyl derivatives in drug design" or "hydroxypentanoic acid applications in biotechnology." These reflect growing interest in structure-activity relationships (SAR) and bioisosteric replacements in medicinal chemistry. The compound's 3-hydroxypentanoic acid backbone is analogous to naturally occurring metabolites, making it a candidate for prodrug development—a hot topic in sustained-release formulations.

From a synthetic perspective, the aminomethyl group in CAS 2137616-60-3 allows for further derivatization, enabling the creation of peptide conjugates or chelating agents. This adaptability is crucial for targeted drug delivery systems, a field rapidly evolving with advancements in nanotechnology. Additionally, its cyclopentyl ring contributes to conformational rigidity, a desirable trait in GPCR (G-protein-coupled receptor) ligands, which dominate modern drug discovery pipelines.

Environmental and green chemistry considerations are also relevant, as researchers explore sustainable synthesis routes for 3-(aminomethyl)-5-cyclopentyl-3-hydroxypentanoic acid. Questions like "biocatalytic production of hydroxypentanoic acids" or "solvent-free aminomethylation techniques" frequently appear in academic searches, underscoring the demand for eco-friendly methodologies. The compound's potential biodegradability further aligns with global ESG (Environmental, Social, and Governance) initiatives in the chemical industry.

In summary, 3-(aminomethyl)-5-cyclopentyl-3-hydroxypentanoic acid (CAS No. 2137616-60-3) represents a multifaceted tool for researchers addressing challenges in drug development, metabolic engineering, and green synthesis. Its structural features and adaptability position it at the intersection of cutting-edge science and industrial innovation, making it a compound worth monitoring in upcoming scientific literature and patent filings.